Cas no 112897-57-1 (2-thiabicyclo[2.2.1]heptan-5-one)

• Product name: 2-thiabicyclo[2.2.1]heptan-5-one
• CAS No: 112897-57-1
• MF: C₆H₈OS
• MW: 128.192120552063
• CID: 2609688
• PubChem ID: 14037495

2-thiabicyclo[2.2.1]heptan-5-one Chemical and Physical Properties

Names and Identifiers

• 2-thiabicyclo[2.2.1]heptan-5-one
• DTXSID90554784
• 112897-57-1

• Inchi： InChI=1S/C6H8OS/c7-6-2-5-1-4(6)3-8-5/h4-5H,1-3H2
• InChI Key： VHEGFADWROGXQP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 128.02958605Da
• Monoisotopic Mass: 128.02958605Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.4Ų